Cas no 72821-91-1 (N-Despropyl Pergolide)

• Product Name: N-Despropyl Pergolide
• CAS No: 72821-91-1
• MF: C₁₆H₂₀N₂S
• MW: 272.408402442932
• CID: 826670
• Update Time: 2025-07-09

N-Despropyl Pergolide Chemical and Physical Properties

Names and Identifiers

• N-Despropyl Pergolide
• (6aR,9R,10aR)-9-(methylsulfanylmethyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline
• A)-8-[(methylthio)methyl]ergoline,6-Norpergolide

• Inchi： 1S/C16H20N2S/c1-19-9-10-5-13-12-3-2-4-14-16(12)11(8-18-14)6-15(13)17-7-10/h2-4,8,10,13,15,17-18H,5-7,9H2,1H3/t10-,13-,15-/m1/s1
• InChI Key： BHDLEAVQICQCHC-WDBKCZKBSA-N
• SMILES： S(C)C[C@H]1CN[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1

Computed Properties

• Exact Mass: 272.13500

Experimental Properties

• Melting Point: 182-184°C
• PSA: 53.12000
• LogP: 3.47750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines

Additional information on N-Despropyl Pergolide

N-Despropyl Pergolide: A Comprehensive Overview

N-Despropyl Pergolide, also known by its CAS number 72821-91-1, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of pergolide, a dopamine D2 receptor agonist that has been extensively studied for its potential therapeutic applications. The removal of the propyl group from the nitrogen atom in the structure of pergolide results in the formation of N-Despropyl Pergolide, which exhibits unique pharmacokinetic and pharmacodynamic properties.

The structural modification in N-Despropyl Pergolide has been shown to influence its bioavailability and metabolic profile. Recent studies have demonstrated that this compound may possess enhanced stability and reduced susceptibility to enzymatic degradation compared to its parent compound, pergolide. This makes it a promising candidate for the development of sustained-release formulations, which could improve patient compliance and therapeutic outcomes.

In terms of pharmacological activity, N-Despropyl Pergolide has been investigated for its potential role in treating neurodegenerative diseases, particularly Parkinson's disease. Dopamine D2 receptor agonists like pergolide and its derivatives are known to alleviate symptoms associated with dopamine deficiency, such as tremors, rigidity, and bradykinesia. Preclinical studies have suggested that N-Despropyl Pergolide may exhibit improved selectivity for dopamine receptors, potentially reducing off-target effects and side effects associated with traditional dopamine agonists.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of N-Despropyl Pergolide with its target receptors. These studies have provided insights into the compound's binding affinity and selectivity, paving the way for the design of more potent and selective dopamine agonists. Additionally, ongoing clinical trials are exploring the safety and efficacy of N-Despropyl Pergolide in treating other conditions, such as restless legs syndrome (RLS) and certain types of headaches.

The synthesis of N-Despropyl Pergolide involves a series of chemical transformations that require precise control over reaction conditions to ensure optimal yields and product purity. Researchers have reported various synthetic routes, including deprotection strategies that selectively remove the propyl group from pergolide. These methods have been optimized to minimize waste and maximize efficiency, aligning with the principles of green chemistry.

In conclusion, N-Despropyl Pergolide represents a valuable addition to the arsenal of dopamine receptor agonists under investigation for treating neurological disorders. Its unique chemical properties and potential therapeutic benefits make it a subject of continued research interest. As advancements in drug delivery systems and computational modeling continue to evolve, the future prospects for N-Despropyl Pergolide as a clinical agent appear promising.